Cas no 2734775-62-1 (4-Bromo-2-fluoro-5-methoxy-3-(trimethylsilyl)benzaldehyde)

• Product Name: 4-Bromo-2-fluoro-5-methoxy-3-(trimethylsilyl)benzaldehyde
• CAS No: 2734775-62-1
• MF: C₁₁H₁₄BrFO₂Si
• MW: 305.22
• CID: 5080373
• Update Time: 2026-03-01

4-Bromo-2-fluoro-5-methoxy-3-(trimethylsilyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-fluoro-5-methoxy-3-(trimethylsilyl)benzaldehyde

• Inchi： 1S/C11H14BrFO2Si/c1-15-8-5-7(6-14)10(13)11(9(8)12)16(2,3)4/h5-6H,1-4H3
• InChI Key： ADBFIJHUQWLYIM-UHFFFAOYSA-N
• SMILES： [Si](C1C(=C(C=O)C=C(OC)C=1Br)F)(C)(C)C

Additional information on 4-Bromo-2-fluoro-5-methoxy-3-(trimethylsilyl)benzaldehyde

Introduction to 4-Bromo-2-fluoro-5-methoxy-3-(trimethylsilyl)benzaldehyde (CAS No. 2734775-62-1)

4-Bromo-2-fluoro-5-methoxy-3-(trimethylsilyl)benzaldehyde is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2734775-62-1, features a complex aromatic structure that includes bromine, fluorine, and methoxy substituents, along with a trimethylsilyl (TMS) protective group on the aldehyde functionality. Such structural motifs are highly valued in the design of novel bioactive molecules due to their ability to modulate electronic properties and enhance binding affinity to biological targets.

The presence of multiple heteroatoms in 4-Bromo-2-fluoro-5-methoxy-3-(trimethylsilyl)benzaldehyde contributes to its versatility as a synthetic intermediate. The bromine atom, for instance, serves as a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. Meanwhile, the fluorine substituent can influence metabolic stability and binding interactions by introducing lipophilicity and electronic effects. The methoxy group further enhances the compound’s solubility and reactivity, making it a valuable building block in drug discovery pipelines.

Recent advancements in medicinal chemistry have highlighted the importance of 4-Bromo-2-fluoro-5-methoxy-3-(trimethylsilyl)benzaldehyde in the development of small-molecule inhibitors targeting various therapeutic areas. For instance, studies have demonstrated its utility in generating derivatives with potential anticancer properties. The aldehyde group can be readily converted into Schiff bases or heterocyclic compounds, which have shown promise in disrupting oncogenic signaling pathways. Additionally, the TMS protection on the aldehyde moiety allows for selective deprotection under mild conditions, facilitating the synthesis of complex pharmacophores without unwanted side reactions.

In the realm of drug design, the structural features of 4-Bromo-2-fluoro-5-methoxy-3-(trimethylsilyl)benzaldehyde make it an attractive scaffold for developing kinase inhibitors. Kinases are critical enzymes involved in numerous cellular processes, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. By leveraging the compound’s bromo and fluoro substituents, researchers can fine-tune its interactions with ATP-binding pockets or allosteric sites on kinase proteins. Moreover, the methoxy group can be used to introduce hydrogen bonding capabilities, enhancing binding specificity and affinity.

The trimethylsilyl (TMS) group in 4-Bromo-2-fluoro-5-methoxy-3-(trimethylsilyl)benzaldehyde serves multiple purposes beyond mere protection. It not only enhances solubility in non-polar solvents but also stabilizes reactive intermediates during synthetic transformations. This characteristic is particularly useful in multi-step syntheses where harsh reaction conditions might otherwise lead to decomposition or side reactions. Furthermore, TMS groups can be selectively removed under various conditions (e.g., fluoride ion treatment), allowing for late-stage functionalization and diversification of the molecular library.

Current research trends indicate that 4-Bromo-2-fluoro-5-methoxy-3-(trimethylsilyl)benzaldehyde is being explored for its potential in developing antiviral agents. The structural motifs present in this compound can mimic natural substrates or inhibitors of viral proteases and polymerases. For example, fluorinated aromatic rings have been shown to improve pharmacokinetic profiles by reducing metabolic clearance rates. Similarly, bromine atoms can serve as anchors for covalent inhibition strategies against viral enzymes essential for replication.

The compound’s versatility also extends to the field of materials science and agrochemicals. Its ability to undergo diverse chemical transformations makes it a valuable precursor for synthesizing advanced materials with tailored properties. In agrochemical applications, derivatives of 4-Bromo-2-fluoro-5-methoxy-3-(trimethylsilyl)benzaldehyde have been investigated for their potential as herbicides or fungicides due to their ability to interact with biological targets in plants.

In conclusion,4-Bromo-2-fluoro-5-methoxy-3-(trimethylsilyl)benzaldehyde (CAS No. 2734775-62-1) represents a multifaceted compound with broad applications across pharmaceutical research and industrial chemistry. Its unique structural features—bromine, fluorine, methoxy substituents, and TMS protection—make it an indispensable tool for synthetic chemists aiming to develop novel bioactive molecules. As research continues to uncover new therapeutic targets and synthetic methodologies,4-Bromo-2-fluoro-5-methoxy-3-(trimethylsilyl)benzaldehyde is poised to remain at the forefront of drug discovery efforts.